Cas no 827598-31-2 (1-(1-piperazinyl)-3-Isoquinolinamine)
827598-31-2 structure
Product Name:1-(1-piperazinyl)-3-Isoquinolinamine
CAS No:827598-31-2
MF:C13H16N4
MW:228.292942047119
CID:1118416
PubChem ID:40423895
Update Time:2025-04-20
1-(1-piperazinyl)-3-Isoquinolinamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-piperazinyl)-3-Isoquinolinamine
- 1-piperazin-1-ylisoquinolin-3-amine
- 1-(PIPERAZIN-1-YL)ISOQUINOLIN-3-AMINE
- DTXSID30654095
- SCHEMBL12215244
- 827598-31-2
-
- Inchi: 1S/C13H16N4/c14-12-9-10-3-1-2-4-11(10)13(16-12)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2,(H2,14,16)
- InChI Key: YYDPDVNRCMURLV-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3C=C(N)N=2)CCNCC1
Computed Properties
- Exact Mass: 228.137496527g/mol
- Monoisotopic Mass: 228.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.2Ų
1-(1-piperazinyl)-3-Isoquinolinamine Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
827598-31-2 (1-(1-piperazinyl)-3-Isoquinolinamine) Related Products
- 64728-49-0(1,4-Di(2-pyridyl)piperazine)
- 4774-24-7(2-(piperazin-1-yl)quinoline)
- 126653-00-7(1-Piperazine-1-yl-isoquinoline)
- 34803-66-2(1-(2-Pyridyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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